Cas no 2092093-92-8 (2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine)

• Product Name: 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine
• CAS No: 2092093-92-8
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5723032
• PubChem ID: 122238970
• Update Time: 2025-06-08

2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine
• starbld0012153
• 2092093-92-8
• F1967-7028
• AKOS040811934
• 2-Methyl-6-(5-methylisoxazol-4-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-methyl-6-(5-methyl-4-isoxazolyl)-

• Inchi： 1S/C9H10N4O/c1-5-7(4-11-14-5)8-3-9(10)13-6(2)12-8/h3-4H,1-2H3,(H2,10,12,13)
• InChI Key： OJMOMDHFHLGMAQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1C=C(N)N=C(C)N=1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 395.2±42.0 °C at 760 mmHg
• Flash Point: 192.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 5.45±0.10(Predicted)

2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine

Introduction to 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine (CAS No. 2092093-92-8)

2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2092093-92-8, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure incorporates a pyrimidine core, which is a common motif in many biologically active molecules, particularly in the realm of antiviral and anticancer drugs.

The presence of a 5-methyl-1,2-oxazol moiety in the compound adds to its complexity and functionality. Oxazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor effects. The specific substitution pattern in this molecule, particularly the methyl group at the 5-position of the oxazole ring, is believed to influence its binding affinity and metabolic stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine may exhibit inhibitory activity against enzymes involved in DNA replication and repair, which are critical pathways in cancer cell proliferation. This potential makes it an attractive scaffold for designing next-generation anticancer therapies.

In addition to its anticancer potential, preliminary in vitro studies have explored the compound's interaction with viral proteases. The pyrimidine and oxazole moieties are known to disrupt viral replication cycles by inhibiting key enzymes such as proteases and polymerases. The structural features of 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine may provide a basis for developing novel antiviral agents, particularly against RNA viruses that rely on these enzymatic processes for their lifecycle.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework efficiently. The optimization of these synthetic routes is crucial for scaling up production and conducting further preclinical studies.

One of the key challenges in pharmaceutical development is understanding the pharmacokinetic profile of candidate compounds. 2-methyl-6-(5-methyl-1,2-oxazol-4-yl)pyrimidin-4-amine has been subjected to preliminary pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for predicting how the compound behaves within the body and for designing appropriate dosing regimens.

The compound's solubility profile has also been evaluated as part of its ADME characterization. Poor solubility can limit bioavailability and therapeutic efficacy, while good solubility ensures better absorption and distribution. Researchers have explored various strategies to enhance solubility, such as salt formation or prodrug development, which could improve the compound's overall pharmacological performance.

Recent research has highlighted the importance of structure-based drug design in optimizing lead compounds like 2-methyl-6-(5-methyl-1,2 oxazol -4 -yl)pyrimidin -4 -amine. High-resolution crystal structures of target proteins have provided valuable insights into how this compound interacts at the molecular level. By understanding these interactions through techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can refine the structure to improve potency and selectivity.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like 2-methyl -6-(5 -methyl -1 , 2 -oxazol -4 -yl ) pyrimidin -4 -amine. AI algorithms can analyze vast datasets to predict biological activity and optimize molecular properties simultaneously. This approach has led to faster identification of lead compounds with improved pharmacokinetic profiles.

Preclinical safety studies are essential before moving into human trials. These studies assess potential toxicity profiles by exposing animals to varying doses of the compound under controlled conditions. The results from these studies help determine safe dosage ranges and identify any adverse effects that may need to be addressed before clinical testing.

The development pipeline for 2-methyl -6-(5 -methyl -1 , 2 oxazol -4 -yl ) pyrimidin -4 amine includes several stages of preclinical testing followed by human clinical trials if initial results are promising. Each stage is critical for ensuring that the final drug product is safe and effective for patients suffering from various diseases.

In conclusion, 2 methyl 6 ( 5 methyl 1 , 2 oxazol 4 yl ) pyrimidin 4 amine (CAS No . 2092093 92 8 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . Further research into its biological activities , synthetic methodologies , pharmacokinetic properties , and structure optimization will continue to drive its development as a novel therapeutic agent . The integration of cutting-edge technologies such as computational chemistry , AI-driven drug discovery , p>